Cas no 111374-69-7 (3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester)

3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester structure
111374-69-7 structure
Product Name:3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester
CAS No:111374-69-7
MF:C7H7FN2O3
MW:186.140485048294
CID:1197612
Update Time:2024-08-05

3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methylester
    • 3-Pyridinecarboxylic acid, 2-amino-5-fluoro-1,6-dihydro-6-oxo-, methyl ester
    • Inchi: 1S/C7H7FN2O3/c1-13-7(12)3-2-4(8)6(11)10-5(3)9/h2H,1H3,(H3,9,10,11)
    • InChI Key: YUZRMGBXLDIIGC-UHFFFAOYSA-N
    • SMILES: C1(N)NC(=O)C(F)=CC=1C(OC)=O

Computed Properties

  • Exact Mass: 186.04411

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 321.0±42.0 °C(Predicted)
  • PSA: 81.42
  • pka: 7.23±0.10(Predicted)
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